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Compound of Interest

Compound Name: Methotrexate Hydrate

Cat. No.: B15562825

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and supporting data for the dissolution of

methotrexate hydrate in dimethyl sulfoxide (DMSO). This information is intended to guide

researchers in preparing stable stock solutions for various in vitro and in vivo experimental

applications.

Introduction
Methotrexate is a folate antagonist widely used as a chemotherapeutic agent and an

immunosuppressant.[1][2] Its mechanism of action primarily involves the inhibition of

dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and

pyrimidines necessary for DNA and RNA synthesis.[3][4] Additionally, methotrexate is known to

modulate inflammatory responses through pathways such as the Janus kinase (JAK)-signal

transducer and activator of transcription (STAT) pathway and by promoting the release of

adenosine.[1][3][5]

Due to its hydrophobic nature, methotrexate hydrate exhibits limited solubility in aqueous

solutions, making DMSO a common solvent for preparing concentrated stock solutions in

research settings.[6][7]
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Quantitative Data: Solubility of Methotrexate in
DMSO
The solubility of methotrexate in DMSO can vary depending on several factors, including the

specific form of the compound (e.g., hydrate vs. anhydrous), its purity, the quality and water

content of the DMSO, and the temperature at which dissolution is performed. Below is a

summary of reported solubility data from various suppliers. It is recommended to use fresh,

anhydrous DMSO for optimal solubility.[8][9]

Form of Methotrexate
Reported Solubility in
DMSO

Source

Methotrexate (hydrate) ~ 3 mg/mL Cayman Chemical[10]

Methotrexate hydrate Up to 90 mg/mL Santa Cruz Biotechnology[8]

Methotrexate 91 mg/mL (200.24 mM) Selleck Chemicals[11]

Methotrexate ≥ 50 mg/mL (110.03 mM) MedChemExpress[12]

Methotrexate 3900 mg/mL (8582 mM) BOC Sciences[13]

Note: The significant variation in reported solubilities highlights the importance of starting with a

lower concentration and gradually increasing it to determine the saturation point for a specific

batch of methotrexate hydrate and DMSO.

Experimental Protocol: Preparation of a
Methotrexate Hydrate Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mg/mL stock solution of methotrexate
hydrate in DMSO.

3.1. Materials

Methotrexate hydrate (crystalline solid)[10]

Anhydrous Dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heating block (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Procedure

Preparation: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of

methotrexate hydrate powder. For a 10 mg/mL stock solution, weigh 10 mg of the

compound.

Aliquotting Solvent: Add the appropriate volume of anhydrous DMSO to a sterile tube. For a

10 mg/mL solution, add 1 mL of DMSO.

Dissolution: Carefully add the weighed methotrexate hydrate powder to the DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The

solution should be clear.

Warming (Optional): If the compound does not readily dissolve, gentle warming in a water

bath (e.g., at 37°C) for a short period can aid dissolution. Vortex again after warming.

Sterilization (Optional): If required for the application (e.g., cell culture), the DMSO stock

solution can be sterilized by filtration through a 0.22 µm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[14]

3.3. Preparation of Working Solutions For most biological experiments, the concentrated

DMSO stock solution needs to be further diluted in an aqueous buffer or cell culture medium.

[10]

Perform serial dilutions to reach the desired final concentration.
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Ensure that the final concentration of DMSO in the working solution is low (typically <0.5%)

to avoid solvent-induced toxicity to cells.[14]

It is advisable to include a vehicle control (culture medium with the same final concentration

of DMSO) in your experiments.[14]

Stability and Storage
Powder: Methotrexate hydrate as a crystalline solid is stable for years when stored at

-20°C.[10]

DMSO Stock Solution: When stored at -80°C, the DMSO stock solution is stable for at least

6 months. At -20°C, it is stable for about one month.[12][14] It is recommended to protect the

solution from light.

Aqueous Solutions: Aqueous solutions of methotrexate are less stable and it is not

recommended to store them for more than one day.[10] A study on methotrexate in 0.9%

sodium chloride injection showed stability for 28 days at 25°C when protected from light,

while in 5% dextrose injection at a low concentration (0.2 mg/mL), it was stable for only 3

days.[15]

Visualizations
Experimental Workflow for Dissolving Methotrexate
Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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